Cas no 2137859-19-7 (6-fluoro-5,7-dihydroxypyrazolo1,5-apyrimidine-2-carboxylic acid)

• Product Name: 6-fluoro-5,7-dihydroxypyrazolo1,5-apyrimidine-2-carboxylic acid
• CAS No: 2137859-19-7
• MF: C₇H₄FN₃O₄
• MW: 213.122764587402
• CID: 5807155
• PubChem ID: 165483826
• Update Time: 2025-10-28

6-fluoro-5,7-dihydroxypyrazolo1,5-apyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-5,7-dihydroxypyrazolo1,5-apyrimidine-2-carboxylic acid
• EN300-1130059
• 6-fluoro-5,7-dihydroxypyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• 2137859-19-7

• Inchi： 1S/C7H4FN3O4/c8-4-5(12)9-3-1-2(7(14)15)10-11(3)6(4)13/h1,13H,(H,9,12)(H,14,15)
• InChI Key： HQLRFNMTBCHXLQ-UHFFFAOYSA-N
• SMILES： FC1C(NC2=CC(C(=O)O)=NN2C=1O)=O

Computed Properties

• Exact Mass: 213.01858378g/mol
• Monoisotopic Mass: 213.01858378g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 104Ų

Additional information on 6-fluoro-5,7-dihydroxypyrazolo1,5-apyrimidine-2-carboxylic acid

Research Brief on 6-fluoro-5,7-dihydroxypyrazolo[1,5-a]pyrimidine-2-carboxylic acid (CAS: 2137859-19-7)

The compound 6-fluoro-5,7-dihydroxypyrazolo[1,5-a]pyrimidine-2-carboxylic acid (CAS: 2137859-19-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential role in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel kinase inhibitors. The presence of both fluorine and hydroxyl groups on the pyrazolopyrimidine scaffold enhances its binding affinity to specific kinase targets, making it a promising candidate for the development of targeted cancer therapies. Researchers have successfully optimized the synthetic route to produce this compound with high yield and purity, as reported in several peer-reviewed journals.

In vitro studies have demonstrated that 6-fluoro-5,7-dihydroxypyrazolo[1,5-a]pyrimidine-2-carboxylic acid exhibits potent inhibitory activity against a range of kinases, including those involved in cell proliferation and survival pathways. Notably, its selectivity profile suggests minimal off-target effects, which is a critical advantage in reducing potential side effects in therapeutic applications. These findings were corroborated by molecular docking studies, which revealed strong interactions between the compound and the ATP-binding sites of target kinases.

Further investigations into the pharmacokinetic properties of this compound have shown favorable absorption and distribution characteristics in preclinical models. Its metabolic stability and low toxicity profile make it a viable candidate for further development. Researchers are currently exploring its potential in combination therapies, particularly in overcoming resistance mechanisms observed in certain cancer types.

In conclusion, 6-fluoro-5,7-dihydroxypyrazolo[1,5-a]pyrimidine-2-carboxylic acid represents a promising scaffold for the development of next-generation kinase inhibitors. Ongoing research is expected to elucidate its full therapeutic potential, with several preclinical trials underway to validate its efficacy and safety. The compound's unique chemical properties and biological activity underscore its significance in the field of medicinal chemistry and drug discovery.